Cas no 801228-35-3 (4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid)

4-(Morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a morpholine-substituted methyl group at the 4-position and a propyl substituent at the 5-position. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of biologically active molecules. The morpholine moiety enhances solubility and bioavailability, while the propyl group contributes to lipophilicity, influencing binding interactions. Its structural features make it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s well-defined reactivity allows for further functionalization, enabling tailored modifications for specific research or industrial needs.

4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid structure

801228-35-3 structure

Product Name:4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid

CAS No:801228-35-3

MF:C₁₃H₁₉NO₄

MW:253.29426407814

CID:3081360

PubChem ID:935227

Update Time:2025-06-07

4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid
- SB61545
- CBKinase1_009828
- CHEMBL1617796
- STK661931
- BRD-K59581221-003-01-1
- HMS1694J06
- CS-0326368
- 4-(Morpholinomethyl)-5-propylfuran-2-carboxylicacid
- 4-[(MORPHOLIN-4-YL)METHYL]-5-PROPYLFURAN-2-CARBOXYLIC ACID
- 801228-35-3
- AKOS000303271
- 4-Morpholin-4-ylmethyl-5-propyl-furan-2-carboxylic acid
- 4-(Morpholinomethyl)-5-propylfuran-2-carboxylic acid
- CBKinase1_022228
- MDL： MFCD05857451
- Inchi： 1S/C13H19NO4/c1-2-3-11-10(8-12(18-11)13(15)16)9-14-4-6-17-7-5-14/h8H,2-7,9H2,1H3,(H,15,16)
- InChI Key： YGFYCKVYNCRJHA-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)CC1C=C(C(=O)O)OC=1CCC

Computed Properties

Exact Mass: 253.13140809Da
Monoisotopic Mass: 253.13140809Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 62.9Å²

4-(morpholin-4-ylmethyl)-5-propylfuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM525595-1g	4-(Morpholinomethyl)-5-propylfuran-2-carboxylic acid	801228-35-3	97%	1g	$359	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397038-1g	4-(Morpholinomethyl)-5-propylfuran-2-carboxylic acid	801228-35-3	97%	1g	￥3239.00	2024-07-28
Crysdot LLC	CD11054794-1g	4-(Morpholinomethyl)-5-propylfuran-2-carboxylic acid	801228-35-3	97%	1g	$359	2024-07-18